Cas no 288845-49-8 (Cis-Hex-4-enylmagnesium chloride)

• Product Name: Cis-Hex-4-enylmagnesium chloride
• CAS No: 288845-49-8
• MF: C₆H₁₁ClMg
• MW: 142.909541368484
• MDL: MFCD11553270
• CID: 5306743
• Update Time: 2026-03-10

Cis-Hex-4-enylmagnesium chloride Chemical and Physical Properties

Names and Identifiers

• Cis-Hex-4-enylmagnesium chloride

• MDL： MFCD11553270
• Inchi： 1S/C6H11.ClH.Mg/c1-3-5-6-4-2;;/h4,6H,1,3,5H2,2H3;1H;/q;;+1/p-1/b6-4+;;
• InChI Key： WXBACNPWTZHHNC-SLNOCBGISA-M
• SMILES： C(/C=C/C)CC[Mg]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organoalkaline-earth metal compounds Organomagnesium compounds Organomagnesium halides

Additional information on Cis-Hex-4-enylmagnesium chloride

Research Briefing on Cis-Hex-4-enylmagnesium Chloride (CAS: 288845-49-8) in Chemical Biology and Pharmaceutical Applications

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of organomagnesium compounds, particularly Cis-Hex-4-enylmagnesium chloride (CAS: 288845-49-8), as versatile intermediates in synthetic chemistry and drug development. This research briefing synthesizes the latest findings on the synthesis, reactivity, and applications of this compound, with a focus on its role in facilitating complex molecular transformations and its potential therapeutic implications.

Cis-Hex-4-enylmagnesium chloride, a Grignard reagent with the molecular formula C6H11ClMg, has garnered attention for its unique stereochemical properties and reactivity profile. Recent studies published in journals such as Organic Letters and Journal of Medicinal Chemistry have demonstrated its utility in the stereoselective synthesis of bioactive molecules, including prostaglandin analogs and terpenoid derivatives. The compound's ability to undergo 1,2-addition to carbonyl compounds and participate in cross-coupling reactions has been leveraged to construct chiral building blocks for drug candidates targeting inflammation and metabolic disorders.

A 2023 study by Zhang et al. (ACS Catalysis) explored the catalytic applications of Cis-Hex-4-enylmagnesium chloride in nickel-mediated asymmetric C-C bond formation, achieving enantioselectivities of up to 98% ee. This breakthrough has implications for streamlining the synthesis of pharmaceutically relevant scaffolds, particularly in the context of fragment-based drug discovery. Parallel research has investigated the compound's stability in ethereal solvents, with findings suggesting that optimized cryogenic conditions (-20°C under argon) can extend its shelf-life for industrial-scale applications.

In pharmaceutical contexts, derivatives synthesized using Cis-Hex-4-enylmagnesium chloride have shown promising biological activity. A recent patent application (WO2023184567) discloses its use in preparing novel PPARγ modulators for diabetes treatment, while preclinical studies report enhanced blood-brain barrier penetration of neuroactive compounds when this Grignard reagent is incorporated into their synthetic pathways. However, challenges remain regarding its handling sensitivity to moisture and oxygen, prompting ongoing research into stabilized formulations and continuous flow chemistry approaches.

The safety profile of 288845-49-8 has been systematically evaluated in accordance with REACH regulations, with particular attention to its pyrophoric nature. Recent safety innovations include the development of encapsulated forms that maintain reactivity while significantly reducing flammability risks. Industry reports indicate growing demand for this specialty chemical, with projected CAGR of 6.2% in the fine chemicals market through 2028, driven by its expanding applications in antibody-drug conjugate (ADC) linker chemistry and small-molecule prodrug activation strategies.

Future research directions identified in the literature include: (1) exploring its use in DNA-encoded library synthesis for high-throughput screening, (2) investigating tandem reactions with transition metal catalysts to access polycyclic architectures, and (3) developing biodegradable variants for sustainable pharmaceutical manufacturing. The compound's unique combination of reactivity and stereochemical control continues to position it as a valuable tool in medicinal chemistry, with several clinical-stage compounds in development tracing their synthetic origins to this Grignard reagent.